Cas no 135806-59-6 ((S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)

• Product Name: (S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid
• CAS No: 135806-59-6
• Molecular Formula: C₁₅H₂₀O₄
• Molecular Weight: 264.3169
• CID: 824740
• PubChem ID: 329770245

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid Properties

Names and Identifiers

• (S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid
• (2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydrochromene-2-carboxylic acid
• (S)-6-METHOXY-2,5,7,8-TETRAMETHYLCHROMANE-2-CARBOXYLIC ACID
• (S)-Trolox methyl ether
• (S)-TroloxTM-methylether
• DTXSID20350938
• EN300-7473128
• 135806-59-6
• SCHEMBL1286094
• CS-0110150
• MNBMVDGIDVXTOF-HNNXBMFYSA-N
• (S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylicacid
• (S)-6-Methoxy-2,5,7,8-tetramethylchromane-2-carboxylic acid
• (2S)-6-methoxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• (S)-Trolox methyl ether, for chiral derivatization, >=98.0%
• J-006777
• AKOS022180916
• J-007302

• MDL： MFCD00171453
• InChIKey： MNBMVDGIDVXTOF-HNNXBMFYSA-N
• Inchi： InChI=1S/C15H20O4/c1-8-9(2)13-11(10(3)12(8)18-5)6-7-15(4,19-13)14(16)17/h6-7H2,1-5H3,(H,16,17)/t15-/m0/s1
• SMILES： CC1=C(C(=C(C2=C1OC(CC2)(C)C(=O)O)C)OC)C

Computed Properties

• Exact Mass: 264.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 264.13615911g/mol
• Heavy Atom Count: 19
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 2.57410
• PSA: 55.76000
• Refractive Index: 1.535
• Boiling Point: 416.8°C at 760 mmHg
• Melting Point: 143-145 °C
• Flash Point: 152.7°C
• Optical Activity: [α]20/D −69±2°, c = 1% in ethanol
• Density: 1.145

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport

(S)-6-Methoxy-2,5,7,8-tetramethylchroman-2-carboxylic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%